3-(Dimethylamino)-N,N-dimethylpropanamide;hydrochloride

• IUPAC Name: 3-(dimethylamino)-N,N-dimethylpropanamide;hydrochloride
• InChI: InChI=1S/C7H16N2O.ClH/c1-8(2)6-5-7(10)9(3)4;/h5-6H2,1-4H3;1H
• InChI Key: JRYNSHKSIICUOJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(=O)N(C)C.Cl
• Molecular Formula: C7H17ClN2O
• Molecular Weight: 180.67 g/mol
• CAS RN: 110570-37-1

Description

3-(Dimethylamino)-N,N-dimethylpropanamide;hydrochloride, also known as DMADPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMADPH is a white crystalline powder that is soluble in water and has a molecular weight of 179.7 g/mol. It is a tertiary amine that contains two methyl groups and a propanamide group.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Isoxazolidinone Derivatives : 3-Chloro-N-hydroxy-2,2-dimethylpropanamide was prepared through the reaction with hydroxylamine hydrochloride, leading to the synthesis of 4,4-dimethyl-3-isoxazolidinone, showcasing its utility as a precursor in organic synthesis (Yang Gui-qiu & Yu Chun-rui, 2004).
• Catalytic Pyrolysis for N,N-Dimethylacrylamide : N,N-dimethylpropanamide (DMAA), a significant fine chemical, was synthesized using 3-(dimethylamino)-N,N-dimethyl-propanamide as a raw material, highlighting its role in producing valuable chemical intermediates for industrial applications (Pu Zhong-wei, 2008).
• Recyclable Catalyst for Acylation : 4-(N,N-Dimethylamino)pyridine hydrochloride, a DMAP salt, was used as a recyclable catalyst for the acylation of inert alcohols and phenols, indicating its potential in enhancing the efficiency of chemical syntheses (Zhihui Liu et al., 2014).

Material Science and Engineering

• Nonlinear Optical Properties : The synthesis of a novel compound demonstrated distinct nonlinear optical absorption behavior, suggesting potential applications in optical devices and materials science (K. Rahulan et al., 2014).

Pharmacology and Biotechnology

• Microbial Degradation : A study on N,N-dimethylformamide degradation by Paracoccus sp. strain DMF-3 from activated sludge showcased the biological application of similar compounds in environmental biotechnology for industrial wastewater treatment (Xu Zhou et al., 2018).